Cas no 893725-36-5 (4-(4-ethoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-ethoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 893725-36-5
• MF: C₁₄H₁₃N₃OS₂
• MW: 303.40251994133
• CID: 3057689
• PubChem ID: 16637046
• Update Time: 2025-10-15

4-(4-ethoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• 4-(4-ethoxyphenyl)-5-(thiophen-2-yl)-2H-1,2,4-triazole-3-thione
• CS-0222195
• TKB72536
• EN300-110622
• AKOS000268482
• 893725-36-5

• Inchi： 1S/C14H13N3OS2/c1-2-18-11-7-5-10(6-8-11)17-13(15-16-14(17)19)12-4-3-9-20-12/h3-9H,2H2,1H3,(H,16,19)
• InChI Key： LYGWOSRFAWTPBL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NNC(N1C1C=CC(=CC=1)OCC)=S

Computed Properties

• Exact Mass: 303.05000439Da
• Monoisotopic Mass: 303.05000439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.2Ų

Additional information on 4-(4-ethoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol

4-(4-Ethoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

The compound 4-(4-Ethoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 893725-36-5) is a fascinating organic molecule with a unique structure and diverse potential applications. This compound belongs to the class of triazoles, which are well-known for their versatility in organic synthesis and their role in various biological and chemical processes. The molecule features a triazole ring system with substituents at positions 4 and 5, specifically a 4-Ethoxyphenyl group and a Thiophen-2-yl group, respectively. Additionally, the molecule contains a thiol (-SH) group at position 3 of the triazole ring.

The triazole ring is a five-membered heterocyclic structure containing two nitrogen atoms. In this compound, the triazole is in the 1,2,4-triazole configuration, which is one of the most common forms due to its stability and reactivity. The presence of the thiol group at position 3 introduces additional functional diversity to the molecule, enabling it to participate in various chemical reactions such as thiol-disulfide exchange and nucleophilic substitutions.

The 4-Ethoxyphenyl group attached to the triazole ring contributes to the compound's aromaticity and enhances its electronic properties. The ethoxy group (-OCH₂CH₃) is an electron-donating substituent, which can influence the reactivity of the molecule in both synthetic and biological contexts. Similarly, the Thiophen-2-yl group adds another layer of aromaticity and introduces sulfur into the structure, potentially affecting the molecule's solubility and reactivity.

Recent studies have highlighted the potential of 4-(4-Ethoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol in several areas of research. For instance, its unique combination of functional groups makes it an attractive candidate for use in drug design and development. The triazole moiety is known for its ability to form hydrogen bonds and act as a scaffold for bioisosteres, which are crucial properties in medicinal chemistry. Additionally, the thiol group can serve as a reactive site for further functionalization or conjugation with other biomolecules.

In terms of synthesis, this compound can be prepared through various routes depending on the starting materials and desired regioselectivity. One common approach involves the reaction of an appropriate thioamide with a substituted phenol derivative under specific conditions to form the triazole ring. The presence of directing groups such as ethoxy on the phenyl ring can influence the regioselectivity of these reactions.

The chemical stability of CAS No. 893725-36-5 has been evaluated under different conditions. It has been found to be stable under neutral conditions but may undergo decomposition or rearrangement under strongly acidic or basic environments. The sulfur-containing groups in the molecule contribute to its thermal stability but also make it susceptible to oxidation under certain conditions.

From an application standpoint, this compound has shown promise in fields such as material science and catalysis. Its aromaticity and heterocyclic structure make it suitable for use as a ligand in transition metal complexes or as a building block for advanced materials like coordination polymers or metalloorganic frameworks (MOFs). Furthermore, its ability to form hydrogen bonds makes it a potential candidate for use in supramolecular chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. Quantum mechanical calculations have revealed that the molecule exhibits significant electron density around its nitrogen atoms due to resonance effects within the triazole ring. This property could be exploited in designing new catalysts or sensors.

In conclusion, CAS No. 893725-36-5, or 4-(4-Ethoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol, is a multifaceted organic compound with a rich structural diversity that opens up numerous possibilities for research and application across various scientific disciplines.